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Compound of Interest

Compound Name: Profadol Hydrochloride

Cat. No.: B15620383

For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical substances is a critical component of laboratory safety and environmental
responsibility. This document provides essential guidance on the proper disposal procedures
for Profadol Hydrochloride, a controlled substance. Adherence to these procedures is vital to
ensure safety, maintain regulatory compliance, and minimize environmental impact.

It is important to note that Profadol Hydrochloride is a controlled substance, and its disposal
is regulated by the U.S. Drug Enforcement Administration (DEA). The following procedures are
based on DEA regulations for the disposal of controlled substances and general chemical
safety principles. Always consult the specific Safety Data Sheet (SDS) for Profadol
Hydrochloride and your institution's environmental health and safety (EHS) guidelines for
detailed instructions.

Key Disposal Principles for Controlled Substances

The primary goal of controlled substance disposal is to render the substance "non-retrievable.”
This means it cannot be transformed into a physical or chemical state that would allow it to be
used as a controlled substance.[1] The DEA outlines several methods for the disposal of
controlled substances by registrants, such as reverse distribution, or destruction by an
approved method.

Quantitative Data on Disposal
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While specific quantitative data for Profadol Hydrochloride disposal is not readily available,

the following table summarizes key regulatory timelines and requirements for the disposal of

controlled substances in general.

Parameter

Requirement

Regulation

Destruction Standard

Must be rendered "non-

retrievable"

21 CFR 1317.90

Witness Requirement

On-site destruction must be
withessed by two authorized

employees.

21 CFR 1317.95(d)

Record Keeping

A disposal log must be
maintained for at least two

years.

21 CFR 1304.22

Reverse Distributor

Destruction Timeline

A reverse distributor must
destroy controlled substances

within 30 days of receipt.

DEA Final Rule on the
Disposal of Controlled

Substances

Experimental Protocols for Disposal

The following is a generalized, step-by-step protocol for the disposal of Profadol

Hydrochloride in a laboratory setting, in accordance with DEA regulations for controlled

substances.

Objective: To safely and compliantly dispose of Profadol Hydrochloride, rendering it non-

retrievable.

Materials:

» Profadol Hydrochloride waste

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

o DEA-compliant controlled substance disposal container or system (e.g., a system that

chemically denatures the substance)
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» Disposal logbook
e Two authorized employees
Procedure:

Authorization and Witnessing: Ensure two authorized employees are present to handle and
witness the entire destruction process.[1]

Personal Protective Equipment (PPE): Both individuals must don appropriate PPE, including
safety glasses, a lab coat, and chemical-resistant gloves.

Preparation of Disposal System: Prepare the DEA-compliant disposal system according to
the manufacturer's instructions. This may involve adding water to a pre-filled container with a
denaturing agent.

Introduction of Waste: Carefully place the Profadol Hydrochloride waste into the disposal
container. Avoid creating dust or aerosols.

Activation of Disposal System: Securely close the container and activate the denaturing
process as per the system's instructions. This typically involves shaking the container to mix
the contents.

Record Keeping: Both employees must sign the disposal log, documenting the date, time,
quantity of Profadol Hydrochloride disposed of, and their signatures.[1] This log must be
retained for a minimum of two years.[1]

Final Disposal of Container: Once the contents are rendered non-retrievable, the container
may be placed in the appropriate waste stream as determined by your institution's EHS
guidelines. If the original substance was classified as hazardous waste, the entire container
must be disposed of as hazardous waste.[1]

Visualizing the Disposal Workflow and Safety
Considerations

To further clarify the disposal process, the following diagrams illustrate the procedural workflow
and the key safety and compliance considerations.
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Final Container Disposal

Click to download full resolution via product page

Caption: Profadol Hydrochloride Disposal Workflow.
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Caption: Key Safety and Compliance Considerations.

Environmental Considerations

While specific data on the environmental impact of Profadol Hydrochloride is limited, it is
crucial to prevent its release into the environment. Pharmaceuticals, in general, can be harmful
to aquatic life and may persist in water systems.[2][3] Therefore, never dispose of Profadol
Hydrochloride by flushing it down the drain or placing it in the regular trash unless it has been
rendered non-retrievable by a DEA-compliant method. The active ingredients in many
pharmaceuticals are not always effectively removed by wastewater treatment plants.[2]

By adhering to these rigorous disposal protocols, laboratory professionals can ensure the safe
and compliant handling of Profadol Hydrochloride, thereby protecting themselves, the public,
and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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